Cas no 953755-69-6 (N~1~-Cyclohexyl-N~1~-ethyl-1,2-benzenediamine)

• Product Name: N~1~-Cyclohexyl-N~1~-ethyl-1,2-benzenediamine
• CAS No: 953755-69-6
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 4722999
• Update Time: 2025-06-09

N~1~-Cyclohexyl-N~1~-ethyl-1,2-benzenediamine Chemical and Physical Properties

Names and Identifiers

• N~1~-cyclohexyl-N~1~-ethyl-1,2-benzenediamine
• N1-Cyclohexyl-N1-ethylbenzene-1,2-diamine
• 1-N-cyclohexyl-1-N-ethylbenzene-1,2-diamine
• N-(2-AMINOPHENYL)-N-CYCLOHEXYL-N-ETHYLAMINE
• N~1~-Cyclohexyl-N~1~-ethyl-1,2-benzenediamine

• Inchi： 1S/C14H22N2/c1-2-16(12-8-4-3-5-9-12)14-11-7-6-10-13(14)15/h6-7,10-12H,2-5,8-9,15H2,1H3
• InChI Key： XHINSVQNNRWSRM-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1N)(CC)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Topological Polar Surface Area: 29.3

Additional information on N~1~-Cyclohexyl-N~1~-ethyl-1,2-benzenediamine

Introduction to N₁-Cyclohexyl-N₁-ethyl-1,2-benzenediamine (CAS No. 953755-69-6)

N₁-Cyclohexyl-N₁-ethyl-1,2-benzenediamine, identified by its CAS number 953755-69-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This diamine derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both cyclohexyl and ethyl substituents on the benzene ring imparts distinct electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules.

The compound's molecular structure, characterized by a central benzene ring substituted with two amines at the 1 and 2 positions, along with the aforementioned alkyl groups, suggests a high degree of flexibility and reactivity. This structural motif is particularly valuable in the synthesis of complex organic molecules, where precise control over stereochemistry and electronic distribution is essential. The N₁-Cyclohexyl-N₁-ethyl moiety contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical formulations.

In recent years, there has been growing interest in the development of diamine-based compounds for their role in various biological processes. These compounds have been explored as intermediates in the synthesis of enzymes, antibodies, and other therapeutic agents. The unique properties of N₁-Cyclohexyl-N₁-ethyl-1,2-benzenediamine make it a promising candidate for further investigation in this context. Researchers have been particularly intrigued by its potential as a chiral auxiliary in asymmetric synthesis, where its structural features could facilitate the production of enantiomerically pure compounds.

The pharmaceutical industry has shown significant interest in diamine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that such compounds can interact with multiple targets within biological systems, making them valuable candidates for drug discovery. N₁-Cyclohexyl-N₁-ethyl-1,2-benzenediamine has been investigated for its potential role in modulating enzyme activity and inhibiting pathogenic processes. Its ability to bind to specific protein targets with high affinity has been highlighted in several preliminary studies.

One of the most compelling aspects of N₁-Cyclohexyl-N₁-ethyl-1,2-benzenediamine is its versatility in chemical modification. The presence of both primary and secondary amine groups allows for diverse functionalization strategies, enabling chemists to tailor the compound's properties for specific applications. This flexibility has led to its use in the synthesis of peptidomimetics and other complex molecules that mimic natural bioactive peptides. Such derivatives have shown promise in preclinical studies as potential therapeutic agents.

The synthesis of N₁-Cyclohexyl-N₁-ethyl-1,2-benzenediamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, have been employed to construct the desired molecular framework. The use of palladium-based catalysts has been particularly effective in facilitating key transformations while maintaining regioselectivity.

In conclusion, N₁-Cyclohexyl-N₁-ethyl-1,2-benzenediamine (CAS No. 953755-69-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. Its role as a versatile intermediate in drug development underscores its importance in modern medicinal chemistry. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.